Cas no 1075178-33-4 (3-(3-bromo-5-fluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromo-5-fluorophenyl)-3-hydroxypropanenitrile
• CAS No: 1075178-33-4
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• CID: 6357371
• PubChem ID: 68940532
• Update Time: 2025-10-31

3-(3-bromo-5-fluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)-3-hydroxypropanenitrile
• 3-Bromo-5-fluoro-β-hydroxybenzenepropanenitrile
• DKNQORYUJDZJRR-UHFFFAOYSA-N
• 1075178-33-4
• EN300-1914685
• SCHEMBL4169011

• Inchi： 1S/C9H7BrFNO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9,13H,1H2
• InChI Key： DKNQORYUJDZJRR-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=C(C=1)Br)F)(O)CC#N

Computed Properties

• Exact Mass: 242.96950g/mol
• Monoisotopic Mass: 242.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Additional information on 3-(3-bromo-5-fluorophenyl)-3-hydroxypropanenitrile

3-(3-Bromo-5-Fluorophenyl)-3-Hydroxypropanenitrile: A Comprehensive Overview

3-(3-Bromo-5-Fluorophenyl)-3-Hydroxypropanenitrile, also known by its CAS number 1075178-33-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a hydroxyl group in a single molecule. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and intermediates in pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1075178-33-4 is notable for its aromatic ring system, which contributes to its stability and reactivity. The bromine and fluorine atoms are strategically positioned on the phenyl ring, creating a highly electron-deficient environment that enhances the compound's reactivity in various chemical reactions. Recent studies have demonstrated that this compound can serve as an effective precursor for the synthesis of biologically active molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the most promising applications of 3-(3-Bromo-5-Fluorophenyl)-3-Hydroxypropanenitrile lies in its use as an intermediate in the synthesis of advanced polymers. Researchers have found that this compound can be polymerized under controlled conditions to form high-performance materials with exceptional thermal stability and mechanical properties. These polymers have potential applications in aerospace, electronics, and automotive industries, where lightweight yet durable materials are highly sought after.

Another area where this compound has shown significant potential is in the field of catalysis. The hydroxyl group present in the molecule can act as a coordinating site for metal catalysts, enabling efficient catalytic transformations. Recent breakthroughs in asymmetric catalysis have leveraged this property to develop enantioselective reactions, which are crucial for the production of chiral pharmaceutical compounds.

The synthesis of 1075178-33-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of aromatic rings under controlled conditions and the subsequent introduction of the hydroxyl group through nucleophilic substitution reactions. Researchers have recently optimized these steps to improve yield and reduce environmental impact, making the synthesis more sustainable.

In terms of physical properties, 1075178-33-4 exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in common organic solvents makes it suitable for use in solution-based reactions, while its low volatility ensures safe handling under standard laboratory conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1075178-33-4. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effects of the bromine and fluorine atoms, which enhance its electrophilicity and make it an excellent substrate for nucleophilic attacks.

In conclusion, 1075178-33-4, or 3-(3-Bromo-5-Fluorophenyl)-3-Hydroxypropanenitrile, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in modern chemistry is expected to grow even further.